Cas no 58142-47-5 (3-Methyl-8-nitroisoquinoline)

3-Methyl-8-nitroisoquinoline is a nitro-substituted isoquinoline derivative characterized by its methyl group at the 3-position and a nitro group at the 8-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing nitro group and the aromatic isoquinoline core, make it suitable for further functionalization through reduction, substitution, or cyclization reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile enables precise modifications, making it a versatile building block for heterocyclic chemistry and medicinal chemistry research.

3-Methyl-8-nitroisoquinoline structure

Product Name:3-Methyl-8-nitroisoquinoline

CAS No:58142-47-5

MF:C₁₀H₈N₂O₂

MW:188.182722091675

CID:1094160

PubChem ID:21567172

Update Time:2025-05-27

3-Methyl-8-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-8-nitroisoquinoline
- DA-04683
- AKOS006320734
- SCHEMBL5659292
- QXAXQBBULTWSRI-UHFFFAOYSA-N
- 58142-47-5
- Inchi： 1S/C10H8N2O2/c1-7-5-8-3-2-4-10(12(13)14)9(8)6-11-7/h2-6H,1H3
- InChI Key： QXAXQBBULTWSRI-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC2=CC(C)=NC=C21)=O

Computed Properties

Exact Mass: 188.058577502g/mol
Monoisotopic Mass: 188.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 58.7Å²

3-Methyl-8-nitroisoquinoline Pricemore >>

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